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Compound of Interest

Compound Name: C.I. Direct red 84

Cat. No.: B1614969

This document provides the molecular formula and molecular weight for the compound C.I.
Direct Red 84. The intended audience for this information is researchers, scientists, and
professionals in drug development who may use this dye as a reagent.

Chemical Identity

Property Value

Chemical Name C.l. Direct Red 84
Molecular Formula C45H28N10Na401354[1][2]
Molecular Weight 1136.99 g/mol [1]

Alternate Molecular Weight 1137.0 g/mol [2]

Note on Applicability:

The user request specified the inclusion of detailed experimental protocols and signaling
pathway diagrams. However, Direct Red 84 is a chemical dye and not a therapeutic agent or a
component of a biological signaling pathway. Therefore, detailed experimental protocols for its
synthesis or use in biological assays, as well as diagrams of signaling pathways, are not
applicable to this specific compound and have been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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